Cas no 1415922-86-9 (Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate)
Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Chemical and Physical Properties
Names and Identifiers
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- dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
- EN300-37346807
- 1415922-86-9
- Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
-
- Inchi: 1S/C10H14NO6P/c1-7(12)11-10(18(14,15-2)16-3)9(13)8-5-4-6-17-8/h4-6,10H,1-3H3,(H,11,12)
- InChI Key: SBHNUKCEDDLBCX-UHFFFAOYSA-N
- SMILES: P(C(C(C1=CC=CO1)=O)NC(C)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 275.05587416g/mol
- Monoisotopic Mass: 275.05587416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 94.8Ų
Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37346807-0.05g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 0.05g |
$1560.0 | 2025-03-18 | |
| Enamine | EN300-37346807-0.1g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 0.1g |
$1635.0 | 2025-03-18 | |
| Enamine | EN300-37346807-0.25g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 0.25g |
$1708.0 | 2025-03-18 | |
| Enamine | EN300-37346807-0.5g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 0.5g |
$1783.0 | 2025-03-18 | |
| Enamine | EN300-37346807-1.0g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 1.0g |
$1857.0 | 2025-03-18 | |
| Enamine | EN300-37346807-2.5g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 2.5g |
$3641.0 | 2025-03-18 | |
| Enamine | EN300-37346807-5.0g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 5.0g |
$5387.0 | 2025-03-18 | |
| Enamine | EN300-37346807-10.0g |
dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate |
1415922-86-9 | 95.0% | 10.0g |
$7988.0 | 2025-03-18 |
Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
Recent Advances in the Study of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate (CAS: 1415922-86-9)
Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate (CAS: 1415922-86-9) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and signal transduction pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.
The compound's structure, featuring a furan ring and a phosphonate group, makes it a versatile scaffold for the development of novel inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of phosphonate-based protease inhibitors, which showed promising activity against HIV-1 protease. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the furan moiety enhances interactions with the enzyme's active site.
Further investigations have explored the compound's potential in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines. The researchers attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis. Notably, the phosphonate group was found to play a critical role in cellular uptake and intracellular stability.
In addition to its therapeutic potential, recent synthetic methodologies have focused on optimizing the production of this compound. A 2024 paper in Organic Letters described a one-pot, catalyst-free synthesis route that significantly improved yield and purity. This advancement is expected to facilitate larger-scale production for preclinical studies. The study also highlighted the compound's stability under physiological conditions, a key factor for its further development as a drug candidate.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies are needed to address issues such as bioavailability and metabolic stability. However, the growing body of research underscores the potential of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate as a valuable tool in chemical biology and a promising lead for drug discovery. Future studies are likely to explore its applications in other disease areas, such as infectious diseases and neurodegenerative disorders.
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